3-(Bromomethyl)-4-chloropyridine-2-carboxylic acid

Specification

• Molecular Formula: C7H5BrClNO2
• Molecular Weight: 250.48 g/mol
• IUPAC Name: 3-(bromomethyl)-4-chloropyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C7H5BrClNO2/c8-3-4-5(9)1-2-10-6(4)7(11)12/h1-2H,3H2,(H,11,12)
• Standard InChI Key: GCECDYAYSRCPTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)CBr)C(=O)O

Introduction

Structural and Molecular Characteristics

Atomic Composition and Bonding

The molecular formula C₇H₅BrClNO₂ indicates the presence of seven carbon atoms, five hydrogen atoms, and heteroatoms including bromine, chlorine, nitrogen, and oxygen. The pyridine ring’s aromatic system is disrupted by electron-withdrawing groups (bromomethyl and chlorine), which polarize the π-electron cloud. The carboxylic acid group at position 2 introduces hydrogen-bonding capacity, influencing solubility and crystallinity.

Key Structural Features:

• Bromomethyl Group (CBr): A strong leaving group, enabling nucleophilic substitution reactions.

• Chlorine Atom: Enhances electrophilic aromatic substitution resistance but facilitates metal-catalyzed coupling.

• Carboxylic Acid: Provides acidity (predicted pKa ≈ 3–4) and enables salt formation or esterification.

The canonical SMILES representation, C1=CN=C(C(=C1Cl)CBr)C(=O)O, clarifies the substituent positions.

Synthesis Pathways

Halogenation-Carboxylation Strategies

While detailed synthetic protocols are proprietary, two generalized routes are inferred from analogous compounds:

Route 1: Sequential Halogenation

• Chlorination: 4-Chloropyridine-2-carboxylic acid (C₆H₄ClNO₂) undergoes radical bromination at the methyl position using N-bromosuccinimide (NBS) and a light initiator.

• Purification: Recrystallization from ethanol/water yields 85–90% purity.

Route 2: Carboxylation of Pre-halogenated Intermediates

• Bromomethylpyridine Synthesis: 3-Picoline is brominated at the methyl group.

• Chlorination and Oxidation: Subsequent chlorination at position 4 and oxidation of the methyl group to carboxylic acid via KMnO₄.

Chemical Reactivity and Functionalization

Nucleophilic Displacement

The bromomethyl group undergoes SN2 reactions with amines, thiols, and alkoxides. For example:
$\text{C₇H₅BrClNO₂ + NH₃ → C₇H₅ClN₂O₂ + HBr}$
This reactivity is exploited to generate amide or ether derivatives for drug candidates.

Carboxylic Acid Transformations

• Esterification: Reaction with methanol/H₂SO₄ produces methyl esters, enhancing lipophilicity.

• Amide Formation: Coupling with amines via EDC/HOBt yields bioactive analogues.

Industrial and Pharmaceutical Applications

Agrochemical Intermediates

The compound’s halogenated structure is pivotal in synthesizing herbicides and fungicides. Chlorine and bromine atoms disrupt microbial electron transport chains, while the carboxylic acid moiety improves soil mobility.

Drug Development

As a building block for kinase inhibitors, the pyridine core aligns with pharmacophores targeting ATP-binding pockets. Derivatives show preliminary activity in oncology screens, though in vivo data are unpublished.

Comparative Analysis with Structural Analogues

Compound	Key Differences	Reactivity Implications
4-Chloropyridine-2-carboxylic acid	Lacks bromomethyl group	Reduced alkylation potential
BCMBA	Methylsulfonyl replaces pyridine ring	Higher electrophilicity, broader toxicity

Future Research Directions

• Toxicokinetics: Clarify metabolic pathways and bioaccumulation risks.

• Catalytic Applications: Explore palladium-catalyzed couplings for C–C bond formation.

• Therapeutic Optimization: Derivatize the carboxylic acid to improve blood-brain barrier penetration.